Cas no 61841-47-2 (Benzene, 1,2,4-trichloro-3-(trifluoromethyl)-)

• Product Name: Benzene, 1,2,4-trichloro-3-(trifluoromethyl)-
• CAS No: 61841-47-2
• MF: C₇H₂Cl₃F₃
• MW: 249.444989681244
• CID: 464860
• PubChem ID: 13751534
• Update Time: 2025-04-19

Benzene, 1,2,4-trichloro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,4-trichloro-3-(trifluoromethyl)-
• 1,2,4-trichloro-3-(trifluoromethyl)benzene
• 61841-47-2
• OJPRPROSLRCIRU-UHFFFAOYSA-N
• DTXSID00548396

• Inchi： 1S/C7H2Cl3F3/c8-3-1-2-4(9)6(10)5(3)7(11,12)13/h1-2H
• InChI Key： OJPRPROSLRCIRU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(F)(F)F)Cl)Cl

Computed Properties

• Exact Mass: 247.91756
• Monoisotopic Mass: 247.917418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0